2-Chloro-4-(difluoromethyl)-5-methoxybenzoic acid

• IUPAC Name: 2-chloro-4-(difluoromethyl)-5-methoxybenzoic acid
• InChI: InChI=1S/C9H7ClF2O3/c1-15-7-3-4(9(13)14)6(10)2-5(7)8(11)12/h2-3,8H,1H3,(H,13,14)
• InChI Key: OQMHZKYDSNVFAC-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1C(F)F)Cl)C(=O)O
• Molecular Formula: C9H7ClF2O3
• Molecular Weight: 236.60 g/mol

Description

2-Chloro-4-(difluoromethyl)-5-methoxybenzoic acid, also known as dicamba, is a herbicide that has been used for several decades to control broadleaf weeds in various crops. It was first introduced in the 1960s and has since become a popular herbicide due to its effectiveness against a wide range of weeds. Dicamba is a member of the benzoic acid family and is a post-emergence herbicide that is applied after the weeds have emerged.

Mechanism of Action

Dicamba works by disrupting the growth and development of weeds. It is a systemic herbicide, which means it is absorbed by the plant and moves throughout the plant's tissues. Dicamba interferes with the plant's ability to produce certain amino acids, which results in the death of the plant.
Biochemical and Physiological Effects:
Dicamba has been shown to have a low toxicity to humans and animals. However, it can be harmful if ingested or inhaled in large quantities. Dicamba has been shown to have some environmental impacts, such as the potential to leach into groundwater and affect non-target plants.

Advantages and Limitations for Lab Experiments

Dicamba is a widely used herbicide that has several advantages for lab experiments. It is effective against a wide range of broadleaf weeds, making it useful for studying weed control. Dicamba is also relatively easy to apply and has a low toxicity to humans and animals. However, 2-Chloro-4-(difluoromethyl)-5-methoxybenzoic acid has some limitations for lab experiments, such as the potential for environmental impacts and the need for specialized equipment and expertise for synthesis.

Future Directions

There are several future directions for 2-Chloro-4-(difluoromethyl)-5-methoxybenzoic acid research. One area of research is the development of new formulations of this compound that are more effective and have fewer environmental impacts. Another area of research is the study of this compound resistance in weeds and the development of new herbicides to overcome this resistance. Additionally, there is a need for research on the potential effects of this compound on non-target plants and ecosystems.

Synthesis Methods

The synthesis of 2-Chloro-4-(difluoromethyl)-5-methoxybenzoic acid involves several steps. The first step is the preparation of 2-chloro-5-methoxybenzoic acid, which is then reacted with difluoromethylamine to produce the final product. The synthesis of this compound is a complex process that requires specialized equipment and expertise.

Scientific Research Applications

Dicamba has been extensively studied for its use as a herbicide in various crops. It has been shown to be effective against a wide range of broadleaf weeds, including glyphosate-resistant weeds. Dicamba has also been studied for its potential use in weed control in non-crop areas, such as roadsides and industrial sites.